Cas no 135588-90-8 (1-Bromo-2,5-bis(bromomethyl)-4-methoxybenzene)
135588-90-8 structure
Product Name:1-Bromo-2,5-bis(bromomethyl)-4-methoxybenzene
CAS No:135588-90-8
MF:C9H9Br3O
MW:372.879160642624
CID:2771478
PubChem ID:71341295
Update Time:2025-04-21
1-Bromo-2,5-bis(bromomethyl)-4-methoxybenzene Chemical and Physical Properties
Names and Identifiers
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- DTXSID60768255
- 135588-90-8
- 1-Bromo-2,5-bis(bromomethyl)-4-methoxybenzene
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- Inchi: 1S/C9H9Br3O/c1-13-9-3-6(4-10)8(12)2-7(9)5-11/h2-3H,4-5H2,1H3
- InChI Key: CNLZYJYBYWUZKK-UHFFFAOYSA-N
- SMILES: BrC1=CC(CBr)=C(C=C1CBr)OC
Computed Properties
- Exact Mass: 371.81830Da
- Monoisotopic Mass: 369.82035Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 9.2Ų
1-Bromo-2,5-bis(bromomethyl)-4-methoxybenzene Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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